Cas no 27057-71-2 (Osmate(2-),hexachloro-, dihydrogen, (OC-6-11)- (9CI))

• Product Name: Osmate(2-),hexachloro-, dihydrogen, (OC-6-11)- (9CI)
• CAS No: 27057-71-2
• MF: Cl₆H₂Os
• MW: 404.96387052536
• MDL: MFCD00149908
• CID: 270803
• PubChem ID: 71310045
• Update Time: 2025-04-19

Osmate(2-),hexachloro-, dihydrogen, (OC-6-11)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Osmate(2-),hexachloro-, dihydrogen, (OC-6-11)- (9CI)
• Dihydrogen hexachloroosmate(IV) hydrate
• Dihydrogen hexachloroosmate(IV) hexahydrate
• Dihydrogen Hexachloroosmiate (IV)
• CHLOROOSMIC ACID
• dihydrogen hexachloroosmate(2-)
• Dihydrogen hexachloroosMate(IV) hydrate,PreMion
• Dihydrogen hexachloroosmiate(IV) hydrate,Premion(R),99. (metals basis),Os min
• Dihydrogenhexachloroosmate(iv)6H2O
• Hexachloroosmicacidhexahydrate
• Hydrogen hexachloroosmate(IV)
• R, 99.95 (METALS BASIS), OS 3
• r,99. (Metals basis),Os Min
• Dihydrogen hexachloroosmate(IV) 6-hydrate
• osmium(IV) chloride dihydrochloride
• CBA05771
• 27057-71-2
• dihydrogen hexachloroosmate
• Dihydrogen hexachloroosmiate(IV) hydrate, Premion(R), 99.95% (metals basis), Os 37% min
• Dihydrogen hexachloroosMate(IV) hydrate, PreMion|r, 99.95% (Metals basis), Os 37% Min

• MDL： MFCD00149908
• Inchi： 1S/6ClH.Os/h6*1H;/q;;;;;;+4/p-4
• InChI Key： UTIXXJBEMJZGFB-UHFFFAOYSA-J
• SMILES： [Os](Cl)(Cl)(Cl)Cl.Cl.Cl

Computed Properties

• Exact Mass: 403.79000
• Monoisotopic Mass: 256.029107
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 62.7
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 30.2

Experimental Properties

• Color/Form: Not available
• Melting Point: dec.
• Boiling Point: No data available
• Flash Point: No data available
• Stability/Shelf Life: hygroscopic
• PSA: 0.00000
• LogP: 4.36200
• Solubility: Not available
• Sensitiveness: Hygroscopic
• Vapor Pressure: No data available

Osmate(2-),hexachloro-, dihydrogen, (OC-6-11)- (9CI) Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：UN 3290 6.1/PG 2
• WGK Germany：3
• Hazard Category Code： 23/24/25-34
• Safety Instruction： S22; S26; S36/37/39; S45
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：III
• Packing Group：III
• Risk Phrases：R23/24/25; R34
• Packing Group：III
• Storage Condition：Hygroscopic. Store under Nitrogen. Ambient temperatures.

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds